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Compound of Interest

Compound Name: (E)-3-Bromoacrylic Acid

Cat. No.: B1268930

An In-depth Technical Guide to (E)-3-Bromoacrylic Acid for Researchers and Drug
Development Professionals

This guide provides a comprehensive overview of (E)-3-Bromoactrylic acid, a valuable reagent
and intermediate in organic synthesis and pharmaceutical research. It covers the molecule's
fundamental properties, synthesis, safety information, and applications in drug development,
tailored for researchers, scientists, and professionals in the field.

Core Molecular Data

(E)-3-Bromoacrylic acid, systematically named (2E)-3-bromoprop-2-enoic acid, is an olefinic
compound functionally related to acrylic acid.[1] Its key identifiers and properties are
summarized below.
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Property Value Citation(s)
Molecular Formula C3HsBrO:2 [1]
Molecular Weight 150.96 g/mol [1][2]
IUPAC Name (E)-3-bromoprop-2-enoic acid [1]
CAS Number 6213-89-4 [1][2]
Physical Form Solid (Light Beige to Brown) [2]
Melting Point 117.5-118.5°C

Boiling Point 222.4 £ 13.0 °C (Predicted)

pKa 3.73 £ 0.10 (Predicted)

Purity (Typical) 96% [2]
Canonical SMILES C(=C/Brn\C(=0)O [1]
InChi Key POAWTYXNXPEWCO- e

OWOJBTEDSA-N

Synthesis and Experimental Protocols

(E)-3-Bromoacrylic acid is typically synthesized through a two-step process starting from
acrylic acid. The first step involves the bromination of the double bond to form an intermediate,
2,3-dibromopropanoic acid. The second step is a dehydrobromination reaction to eliminate HBr
and re-form the double bond, yielding the target bromoacrylic acid.

Experimental Protocol: Synthesis via Bromination and
Dehydrobromination

Step 1: Synthesis of 2,3-Dibromopropanoic Acid

This protocol is based on the established method of adding bromine across the double bond of
acrylic acid.[3][4]

» Materials: Acrylic acid, liquid bromine, dichloromethane (DCM) or other suitable inert solvent.
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e Procedure:

In a fume hood, dissolve acrylic acid in an equal volume of dichloromethane in a round-
bottom flask equipped with a magnetic stirrer and a dropping funnel. The reaction should
be cooled in an ice bath.

Slowly add a stoichiometric equivalent of liquid bromine dropwise to the stirred solution.
The disappearance of the bromine's brown color indicates its consumption. The reaction is
mildly exothermic and the rate of addition should be controlled to maintain a low
temperature.[4]

After the addition is complete, allow the mixture to stir for an additional hour at room
temperature.

The solvent (DCM) is then removed under reduced pressure using a rotary evaporator.
This typically yields crude 2,3-dibromopropanoic acid as a thick, colorless liquid or a solid.

[4]115]

Step 2: Synthesis of (E)-3-Bromoacrylic Acid via Dehydrobromination

This step involves the base-promoted elimination of one equivalent of HBr from 2,3-

dibromopropanoic acid. The stereochemistry of the resulting alkene can be influenced by

reaction conditions.

o Materials: Crude 2,3-dibromopropanoic acid, agueous solution of a base (e.g., sodium

hydroxide or potassium carbonate).

e Procedure:

[¢]

o

[¢]

Dissolve the crude 2,3-dibromopropanoic acid in water.

Slowly add a stoichiometric equivalent of a base solution while stirring and cooling the
mixture. The reaction progress can be monitored by pH changes.

Boiling the aqueous solution of the dibromo acid has been reported to cause partial
hydrolysis and elimination to form bromoacrylic acid.[4] Careful control of temperature and
stoichiometry is crucial for maximizing the yield of the desired product.
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o After the reaction is complete, the solution is acidified with a strong acid (e.g., HCI) to
precipitate the (E)-3-Bromoactrylic acid product.

o The solid product is collected by filtration, washed with cold water, and can be further
purified by recrystallization.
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Step 1: Bromination

Acrylic Acid in DCM Liquid Bromine

i

Addition Reaction
(Ice Bath, Stirring)
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Solvent Evaporation
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Step 2: Dehydrobromination & Purification

2,3-Dibromopropanoic Acid Aqueous Base (e.g., NaOH)

Elimination Reaction
(Controlled Temp.)

Acidification (HCI)
Filtration & Washing

(E)-3-Bromoacrylic Acid

Click to download full resolution via product page

Synthetic workflow for (E)-3-Bromoacrylic acid.
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Applications in Drug Development and Research

(E)-3-Bromoacrylic acid is a versatile building block in medicinal chemistry, primarily used as
a pharmaceutical intermediate for constructing more complex bioactive molecules.[6] Its
reactivity, stemming from the carboxylic acid, the carbon-carbon double bond, and the bromo-
substituent, allows for a wide range of chemical transformations.

o Synthesis of Heterocyclic Compounds: The molecule serves as a precursor for creating
various heterocyclic structures, which are core components of many pharmaceutical agents.

[7]

 Intermediate for Bioactive Molecules: While not typically an active pharmaceutical ingredient
(API) itself, it is a key starting material. For instance, acrylic acid derivatives are used in the
synthesis of benzoxaboroles, a class of compounds investigated as potent inhibitors of
carbapenemase enzymes, which confer antibiotic resistance to bacteria.[8]

» Scaffold for Novel Therapeutics: The propionic acid scaffold is present in many drug classes.
Aryl propionic acid derivatives, for example, are well-known for their anti-inflammatory and
analgesic activities.[9] The functional handles on (E)-3-Bromoacrylic acid allow chemists to
introduce this motif and further elaborate the molecular structure to develop novel drug
candidates.

Safety and Handling

(E)-3-Bromoacrylic acid is classified as a hazardous substance and requires careful handling
in a laboratory setting.

e Primary Hazards: It is a skin and eye irritant.[1] GHS Hazard statements include H302
(Harmful if swallowed), H314 (Causes severe skin burns and eye damage), H315 (Causes
skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation).[2]

o Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-
resistant gloves, and a lab coat, must be worn at all times. All manipulations should be
performed within a certified chemical fume hood to avoid inhalation of dust or vapors.
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Storage: The compound should be stored in a tightly sealed container in a refrigerator.[2] It is
noted to be light-sensitive.

First Aid: In case of contact with skin or eyes, flush immediately with copious amounts of
water for at least 15 minutes and seek medical attention. If inhaled, move to fresh air. If
ingested, do not induce vomiting and seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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